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Compound of Interest

Compound Name:
2-((Dimethylamino)methyl)acrylic

acid

Cat. No.: B032712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-
((Dimethylamino)methyl)acrylic acid (CAS No. 5415-98-5). Due to the limited availability of

precise quantitative solubility data in publicly accessible literature, this document summarizes

the available qualitative information and outlines standard experimental protocols for its

empirical determination. This guide is intended to support research, development, and

formulation activities involving this compound.

Core Concepts and Physicochemical Properties
2-((Dimethylamino)methyl)acrylic acid, also known as N,N-Dimethyl-2-methylene-β-alanine,

is an organic compound featuring both a carboxylic acid and a tertiary amine functional group.

[1][2][3] This amphoteric nature, possessing both acidic and basic centers, is a key determinant

of its solubility behavior, allowing it to be soluble in a range of protic and aprotic solvents.[1]

The compound's structure suggests its potential use in polymerization, as a surfactant, or as an

intermediate in pharmaceutical synthesis.[1]

Table 1: Physicochemical Properties of 2-((Dimethylamino)methyl)acrylic acid
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Property Value Reference

CAS Number 5415-98-5 [1][2][3][4][5]

Molecular Formula C6H11NO2 [1][2][3][4]

Molecular Weight 129.16 g/mol [2][3]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Boiling Point 224.2 °C at 760 mmHg [4][6]

Density 1.038 g/cm³ [4][6]

Flash Point 89.4 °C [4]

Solubility Data
Comprehensive quantitative solubility data for 2-((Dimethylamino)methyl)acrylic acid across

a wide range of solvents is not readily available in peer-reviewed journals or standard chemical

databases. However, qualitative descriptions from chemical suppliers and databases provide a

foundational understanding of its solubility.

Table 2: Qualitative Solubility of 2-((Dimethylamino)methyl)acrylic acid
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Solvent Solubility Remarks Reference

Water Soluble

The presence of both

a carboxylic acid and

a dimethylamino

group allows for

hydrogen bonding and

salt formation,

contributing to its

aqueous solubility.

[1]

Chloroform Slightly Soluble

Sonication may be

required to facilitate

dissolution.

[5]

Various Organic

Solvents
Soluble

The specific organic

solvents are not

detailed, but its

structure suggests

likely solubility in polar

organic solvents like

methanol, ethanol,

and DMSO.

[1]

Experimental Protocols for Solubility Determination
To establish a quantitative solubility profile for 2-((Dimethylamino)methyl)acrylic acid,

standardized experimental protocols are necessary. The following outlines a general

methodology based on the shake-flask method, which is a common and reliable technique for

solubility assessment.

Protocol 1: Equilibrium Solubility Determination via the
Shake-Flask Method
1. Objective: To determine the saturation solubility of 2-((Dimethylamino)methyl)acrylic acid
in various solvents at a controlled temperature.

2. Materials:
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2-((Dimethylamino)methyl)acrylic acid (purity ≥ 95%)

Selected solvents (e.g., water, phosphate buffer pH 7.4, methanol, ethanol, acetonitrile,

chloroform, dimethyl sulfoxide)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a mass

spectrometer (MS)

3. Procedure:

Add an excess amount of 2-((Dimethylamino)methyl)acrylic acid to a known volume of the

selected solvent in a sealed vial. The excess solid should be clearly visible.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and

agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

After the incubation period, allow the vials to stand to let the excess solid settle.

Centrifuge the samples to further separate the undissolved solid from the supernatant.

Carefully withdraw an aliquot of the clear supernatant and immediately filter it using a syringe

filter to remove any remaining solid particles.

Dilute the filtered supernatant with a suitable mobile phase to a concentration within the

calibrated range of the analytical method.
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Quantify the concentration of 2-((Dimethylamino)methyl)acrylic acid in the diluted samples

using a validated HPLC-UV or LC-MS method.

Protocol 2: Analytical Quantification by HPLC
1. Objective: To quantify the concentration of 2-((Dimethylamino)methyl)acrylic acid in

solution.

2. Instrumentation and Conditions:

HPLC System: Agilent 1260 Infinity II or equivalent

Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is often suitable for

acrylic acid derivatives.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detector: UV detector set at a wavelength around 210 nm, where acrylic acid derivatives

typically absorb.

3. Procedure:

Prepare a series of standard solutions of 2-((Dimethylamino)methyl)acrylic acid of known

concentrations in the mobile phase.

Generate a calibration curve by injecting the standard solutions and plotting the peak area

against the concentration.

Inject the diluted samples from the solubility experiment and determine their concentrations

from the calibration curve.
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Back-calculate the original concentration in the saturated solution, accounting for the dilution

factor.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 2-((Dimethylamino)methyl)acrylic acid.

Sample Preparation Equilibration Phase Separation Analysis

Add excess solute to solvent Seal vials Incubate on shaker
(e.g., 24-72h at 25°C) Settle undissolved solid Centrifuge samples Filter supernatant Dilute filtered sample Quantify by HPLC Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Shake-Flask Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. N,N-Dimethyl-2-methylene-Beta-alanine | LGC Standards [lgcstandards.com]

3. scbt.com [scbt.com]

4. CAS#:5415-98-5 | 2-Propenoic acid,2-[(dimethylamino)methyl]- | Chemsrc [chemsrc.com]

5. N,N-DiMethyl-2-Methylene-β-alanine | 5415-98-5 [chemicalbook.com]

6. americanelements.com [americanelements.com]

To cite this document: BenchChem. [Solubility Profile of 2-((Dimethylamino)methyl)acrylic
acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b032712?utm_src=pdf-body
https://www.benchchem.com/product/b032712?utm_src=pdf-body-img
https://www.benchchem.com/product/b032712?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5415-98-5/
https://www.lgcstandards.com/SB/en/N-N-Dimethyl-2-methylene-Beta-alanine/p/TRC-D474765?queryID=699e6c1afa28b3a9f394f0f61f8c5b8f
https://www.scbt.com/p/n-n-dimethyl-2-methylene-beta-alanine-5415-98-5
https://www.chemsrc.com/en/cas/5415-98-5_449740.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42696041.htm
https://www.americanelements.com/5415-98-5-2-dimethylamino-methyl-prop-2-enoic-acid
https://www.benchchem.com/product/b032712#solubility-of-2-dimethylamino-methyl-acrylic-acid-in-different-solvents
https://www.benchchem.com/product/b032712#solubility-of-2-dimethylamino-methyl-acrylic-acid-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b032712#solubility-of-2-dimethylamino-methyl-acrylic-
acid-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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